Cas no 7500-39-2 (5-Phenylazepan-2-one)

• Product Name: 5-Phenylazepan-2-one
• CAS No: 7500-39-2
• Molecular Formula: C₁₂H₁₅NO
• Molecular Weight: 189.2536
• MDL: MFCD12174726
• CID: 47530
• PubChem ID: 343883

5-Phenylazepan-2-one Properties

Names and Identifiers

• 5-Phenylazepan-2-one
• 5-PHENYL-2-AZEPANONE
• hexahydro-5-phenyl-2H-Azepin-2-one
• 4-Phenyl-6-amino-capronsaeure-lactam
• 4-phenyl-6-caprolactam
• 5-phenyl-azepan-2-one
• 5-Phenyl-hexahydro-azepin-2-on
• 5-phenyl-hexahydro-azepin-2-one
• hexahydro-5-phenyl-1H-azepin-2-one
• 5-Phenylhexahydro-1H-azepin-2-one
• NSC400453
• A9578
• 7500-39-2
• SCHEMBL2937477
• CS-0251355
• AKOS009492950
• FT-0763949
• NSC 400453
• Z425362292
• EN300-54450
• NSC-400453
• AT32655
• DB-013518

• MDL： MFCD12174726
• InChIKey： STAHPHVAVALBIH-UHFFFAOYSA-N
• Inchi： 1S/C12H15NO/c14-12-7-6-11(8-9-13-12)10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,13,14)
• SMILES： O=C1NCCC(CC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 189.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.115364102g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 2.39910
• PSA: 29.10000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams